Cas no 173352-21-1 (Obenoxazine (Afobazol))

• Product Name: Obenoxazine (Afobazol)
• CAS No: 173352-21-1
• MF: C₁₅H₂₁N₃O₂S
• MW: 307.411142110825
• MDL: MFCD28716110
• CID: 831409
• Update Time: 2025-05-24

Obenoxazine (Afobazol) Chemical and Physical Properties

Names and Identifiers

• CM 346
• 4-[2-[(6-ethoxy-1h-benzimidazol-2-yl)sulfanyl]ethyl]morpholine
• CM-346
• Obenoxazine HCl
• 4-(2-(5-ETHOXY-1H-BENZO[D]IMIDAZOL-2-YLTHIO)ETHYL)MORPHOLINE
• 6-Ethoxy-2-[[2-(4-morpholinyl)ethyl]thio]-1H-benzimidazole
• Afobazol
• Afobazole
• Aphobazole
• Fabomotizole
• Obenoxazine
• CM 346(Obenoxazine)
• Obenoxazine hydrochloride
• CM 346 4-(2-(5-ETHOXY-1H-BENZO[D]IMIDAZOL-2-YLTHIO)ETHYL)MORPHOLINE
• CM346(Obenoxazine)
• Obenoxazine (Afobazol)

• MDL： MFCD28716110
• Inchi： 1S/C15H21N3O2S/c1-2-20-12-3-4-13-14(11-12)17-15(16-13)21-10-7-18-5-8-19-9-6-18/h3-4,11H,2,5-10H2,1H3,(H,16,17)
• InChI Key： WWNUCVSRRUDYPP-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(=CC=2N1)OCC)CCN1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.083 g/l) (25 º C),

Obenoxazine (Afobazol) Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Obenoxazine (Afobazol)

Comprehensive Overview of Obenoxazine (Afobazol) (CAS No. 173352-21-1): Mechanism, Applications, and Modern Research Trends

Obenoxazine, commercially known as Afobazol, is a synthetic anxiolytic compound with the CAS registry number 173352-21-1. This pharmaceutical agent has garnered significant attention due to its unique mechanism of action and favorable safety profile. Unlike traditional benzodiazepines, Obenoxazine exhibits selective anxiolytic effects without causing sedation or dependency, making it a subject of interest for researchers and clinicians alike.

The molecular structure of Obenoxazine (Afobazol) contributes to its pharmacological properties, primarily targeting the sigma-1 receptor and modulating GABAergic neurotransmission. This dual mechanism underpins its efficacy in managing generalized anxiety disorder (GAD) and stress-related conditions. Recent studies highlight its potential in addressing neuroinflammation and oxidative stress, aligning with contemporary research trends in neuroprotection and mental health.

In clinical settings, Afobazol is often compared to other non-benzodiazepine anxiolytics like buspirone, with users frequently searching for "Afobazol vs. Buspirone efficacy" or "Obenoxazine side effects long-term." Patient forums and healthcare portals emphasize its tolerability, particularly for individuals sensitive to traditional anxiolytics. Notably, its minimal impact on cognitive function makes it a preferred choice for professionals in high-stress occupations.

Emerging applications of CAS 173352-21-1 extend beyond psychiatry. Preclinical data suggest neuroprotective effects in mitochondrial dysfunction models, sparking interest in neurodegenerative diseases like Parkinson’s. This aligns with growing public searches for "anxiety medications with neuroprotective benefits" and "natural alternatives to Afobazol," reflecting demand for multifunctional therapeutics.

From a pharmaceutical chemistry perspective, the synthesis of Obenoxazine involves a multistep process yielding high purity batches. Analytical methods like HPLC and mass spectrometry confirm its stability under various storage conditions, addressing common queries about "Afobazol shelf life" and "temperature sensitivity of CAS 173352-21-1." Regulatory approvals across Eurasia have expanded its accessibility, though FDA approval remains pending, a frequent topic in industry discussions.

Consumer interest in Afobazol dosage optimization and drug interactions has surged, particularly regarding coadministration with SSRIs or nootropics. Pharmacokinetic studies reveal linear dose proportionality within therapeutic ranges (5–30 mg/day), with peak plasma concentrations achieved within 2 hours. These details respond to trending searches like "how to cycle Afobazol" and "Obenoxazine with caffeine compatibility."

Future research directions for 173352-21-1 include investigating its role in gut-brain axis modulation and circadian rhythm regulation—topics gaining traction in integrative medicine. The compound’s mild adaptogenic properties further bridge conventional and complementary therapeutic approaches, catering to the "holistic anxiety treatment" keyword niche.

Quality control protocols for Obenoxazine APIs emphasize residual solvent monitoring and polymorph characterization, crucial for manufacturers addressing "Afobazol generic versions quality" concerns. Patent landscapes indicate ongoing formulation innovations, including sustained-release matrices and sublingual delivery systems to enhance bioavailability.

In summary, Obenoxazine (Afobazol) represents a paradigm shift in anxiolytic therapy, combining efficacy with neurological benefits. Its evolving applications and patient-centric profile position it as a compelling subject for both clinical practice and biomedical research, answering modern healthcare’s demand for safer psychopharmacological interventions.